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Compound of Interest

Compound Name: Pridinol mesylate

Cat. No.: B013846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pridinol mesylate is a centrally acting anticholinergic agent and muscle relaxant. This

document provides a comprehensive technical overview of Pridinol mesylate, with a specific

focus on its chemical and physical properties, pharmacological profile, and analytical and

synthetic methodologies. All quantitative data is presented in structured tables for ease of

comparison. Detailed experimental protocols for its synthesis and analysis are provided, along

with visualizations of its mechanism of action and experimental workflows to support research

and development efforts.

Chemical and Physical Properties
Pridinol mesylate is a white to off-white crystalline powder. It is the methanesulfonate salt of

Pridinol.

Table 1: Physicochemical Properties of Pridinol Mesylate
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Property Value Reference(s)

CAS Number 6856-31-1 [1][2]

Molecular Formula C₂₁H₂₉NO₄S [2]

Molecular Weight 391.53 g/mol [2]

Appearance
White to Off-White Crystalline

Powder
[1]

Melting Point 152.5-155 °C [1]

Solubility

Sparingly soluble in water.

Soluble in ethanol. Slightly

soluble in chloroform and ethyl

acetate.

[3]

pKa (Strongest Basic) 9.34 (Predicted) [4]

LogP 3.7 (Predicted) [4]

Spectroscopic Data
Table 2: Spectroscopic Data for Pridinol Mesylate

Technique Data

¹H NMR Predicted spectrum available.[1]

¹³C NMR Predicted spectrum available.

Mass Spectrometry (MS) Intense peaks at m/z: 98, 113, 180, 295.[3]

Infrared (IR) Spectroscopy Data available.

Pharmacology
Pridinol mesylate functions as a centrally acting muscle relaxant with anticholinergic

properties.[5][6] Its therapeutic effects are primarily attributed to its antagonism of muscarinic

acetylcholine receptors.[2][7]
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Mechanism of Action
Pridinol mesylate is an antagonist of muscarinic acetylcholine receptors (mAChRs), with

activity reported at M1 and M2 subtypes.[2] By blocking these receptors, it inhibits the action of

acetylcholine, a neurotransmitter that mediates muscle contraction.[5] This antagonism occurs

in both the central and peripheral nervous systems, leading to a reduction in muscle spasms

and stiffness.[5][6]

The binding of acetylcholine to M1, M3, and M5 muscarinic receptors, which are coupled to

Gq/11 proteins, typically activates phospholipase C (PLC). PLC then hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol

(DAG). IP₃ stimulates the release of intracellular calcium (Ca²⁺), leading to smooth muscle

contraction. Pridinol mesylate, by blocking these receptors, prevents this signaling cascade.

M2 and M4 receptors are coupled to Gi/o proteins, which inhibit adenylyl cyclase, leading to a

decrease in intracellular cyclic adenosine monophosphate (cAMP). By antagonizing these

receptors, pridinol can modulate neuronal activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b013846?utm_src=pdf-body
https://www.ajgreenchem.com/article_77369_1a99a78f128e032e4b23f16a77566501.pdf
https://www.researchgate.net/publication/23387015_Validated_stability-indicating_HPLC_method_for_the_determination_of_pridinol_mesylate
https://www.researchgate.net/publication/23387015_Validated_stability-indicating_HPLC_method_for_the_determination_of_pridinol_mesylate
https://pmc.ncbi.nlm.nih.gov/articles/PMC3809392/
https://www.benchchem.com/product/b013846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Muscarinic Receptor Signaling

Acetylcholine

Muscarinic Receptor
(M1/M3/M5)

Binds

Pridinol Mesylate

Blocks

Gq/11 Protein

Activates

Phospholipase C

Activates

PIP₂

Hydrolyzes

IP₃ DAG

Intracellular
Ca²⁺ Release

Stimulates

Smooth Muscle
Contraction

Leads to

Synthesis Workflow

Methyl Acrylate Reaction

Piperidine

Methyl 3-(1-piperidyl)
propionate

Grignard Reaction

Phenyl Magnesium
Bromide

Pridinol (free base)

Salt Formation

Methanesulfonic
Acid

Pridinol Mesylate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HPLC Analysis Workflow

Sample Preparation

Injection into HPLC

Chromatographic Separation
(C18 column)

UV Detection (258 nm)

Quantification
(Peak Area)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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